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Compound of Interest

Compound Name: YH239-EE

Cat. No.: B15575507

Application Notes and Protocols for YH239-EE

These application notes provide detailed protocols for the dissolution and storage of YH239-
EE, a potent p53-MDM2 antagonist, for use in research and drug development.

Product Information

Property Value Source

Ethyl 3-(2-(tert-butylamino)-1-
(N-(4-
Chemical Name chlorobenzyl)formamido)-2- [1]

oxoethyl)-6-chloro-1H-indole-2-

carboxylate
CAS Number 1364488-67-4 [1][2][3]
Molecular Formula C25H27CI2N304 [11121[3114]
Molecular Weight 504.41 g/mol [1112][31[4]
Appearance Solid powder [1]
Purity >98% [1]13]

Solubility and Dissolution Protocol
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YH239-EE is readily soluble in dimethyl sulfoxide (DMSO).[1][2][4][5]

Table 1: Solubility of YH239-EE

Solvent Solubility Source
DMSO > 55 mg/mL (109.04 mM) [5]
DMSO 100 mg/mL [2]

Protocol for Preparing a 10 mM Stock Solution in DMSO:

Materials:

YH239-EE powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vial

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

o Acclimatization: Allow the vial of YH239-EE powder to equilibrate to room temperature for
15-20 minutes before opening to prevent condensation.

e Weighing: Accurately weigh the desired amount of YH239-EE powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
5.04 mg of YH239-EE.

» Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the
YH239-EE powder. To prepare a 10 mM stock solution with 5.04 mg of YH239-EE, add 1 mL
of DMSO.
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» Dissolution: Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. Visually inspect the solution to ensure there are no visible particulates.
Gentle warming (to no more than 37°C) can be used if necessary to aid dissolution.

 Sterilization (Optional): If required for your specific application (e.g., cell culture), the stock
solution can be filter-sterilized using a 0.22 um syringe filter compatible with DMSO.

 Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile cryovials to
minimize freeze-thaw cycles. The volume of the aliquots should be appropriate for your

planned experiments.

Storage and Stability

Proper storage of YH239-EE in both powder and solution form is crucial to maintain its stability

and activity.

Table 2: Recommended Storage Conditions for YH239-EE

Long-Term .
Short-Term Shelf Life (if
Storage
Form Storage (Days stored Source
(Months to
to Weeks) properly)
Years)

0-4°C (Dry and -20°C (Dry and

Powder >3 years [1112][41[5]
dark) dark)
1 month at
Not
In DMSO -20°C or -80°C -20°C; 6 months [2][5]
Recommended
at -80°C

Storage Protocol:

o Powder: Store the vial of YH239-EE powder in a desiccator at -20°C for long-term storage.[1]
[2][4][5] For short-term storage, 4°C is acceptable.[1][2][4][5][6] Protect from light.

o Stock Solution: Store the aliquots of the YH239-EE stock solution at -80°C for maximum
stability.[2][5] If a -80°C freezer is not available, storage at -20°C is an alternative, but the
shelf life will be shorter.[1][2][4][5] Avoid repeated freeze-thaw cycles. When needed, thaw an
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aliquot at room temperature and use it immediately. Discard any unused portion of the

thawed aliquot.

Experimental Workflow and Signaling Pathway
Experimental Workflow for YH239-EE Preparation

The following diagram illustrates the general workflow for preparing YH239-EE for in vitro

experiments.
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Stock Solution Preparation

GVeigh YH239-EE PowdeD
Gdd Anhydrous DMSO]

Vortex to Dissolve

Filter Sterilize (Optional)

i

Aliquot into Cryovials

Storage

Store at -80°C

Experimental Use

Thaw Aliquot

Dilute to Working Concentration
in Cell Culture Medium

Treat Cells

Click to download full resolution via product page

Workflow for YH239-EE stock preparation and use.
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Signaling Pathway of YH239-EE

YH239-EE is a potent antagonist of the p53-MDMZ2 interaction.[1][2][3][7] By inhibiting MDM2,
YH239-EE prevents the degradation of the p53 tumor suppressor protein, leading to its
accumulation and the activation of downstream pathways that induce cell cycle arrest and
apoptosis.[6][7]

YH239-EE Mechanism of Action
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YH239-EE inhibits MDM2, leading to p53 stabilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. medkoo.com [medkoo.com]
. abmole.com [abmole.com]

. caymanchem.com [caymanchem.com]

. medchemexpress.com [medchemexpress.com]

1
2
3
e 4. Buy YH239-EE | >98% [smolecule.com]
5
6. YH 239 EE [chembk.com]

7

. Cytotoxic Effect of YH239-EE and Its Enantiomer on MCF7 Cell Line - PMC
[pmc.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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